Cas no 502164-18-3 (3-Butenoic acid, 4-butoxy-2-oxo-, methyl ester)

• Product Name: 3-Butenoic acid, 4-butoxy-2-oxo-, methyl ester
• CAS No: 502164-18-3
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 1562875
• Update Time: 2024-08-24

3-Butenoic acid, 4-butoxy-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-butoxy-2-oxo-, methyl ester

• Inchi： 1S/C9H14O4/c1-3-4-6-13-7-5-8(10)9(11)12-2/h5,7H,3-4,6H2,1-2H3
• InChI Key： MCTYPBRTGNHSSO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(=O)C=COCCCC

Computed Properties

• Exact Mass: 186.08922

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 252.0±32.0 °C(Predicted)
• PSA: 52.6